N-(4-Chlorobenzyl)-2-(4-hydroxy-4-phenyl-1-butyn-1-yl)-7-methyl-4-oxo-4,7-dihydrofuro[2,3-b]pyridine-5-carboxamide

• Molecular Formula: C26H21ClN2O4
• Molecular Weight: 460.9 g/mol
• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-(4-hydroxy-4-phenylbut-1-ynyl)-7-methyl-4-oxofuro[2,3-b]pyridine-5-carboxamide
• InChI: InChI=1S/C26H21ClN2O4/c1-29-16-22(25(32)28-15-17-10-12-19(27)13-11-17)24(31)21-14-20(33-26(21)29)8-5-9-23(30)18-6-3-2-4-7-18/h2-4,6-7,10-14,16,23,30H,9,15H2,1H3,(H,28,32)
• InChI Key: MBKFWPYQHRTAFV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C2=C1OC(=C2)C#CCC(C3=CC=CC=C3)O)C(=O)NCC4=CC=C(C=C4)Cl

Description

N-(4-Chlorobenzyl)-2-(4-hydroxy-4-phenyl-1-butyn-1-yl)-7-methyl-4-oxo-4,7-dihydrofuro[2,3-b]pyridine-5-carboxamide is a useful research compound. Its molecular formula is C26H21ClN2O4 and its molecular weight is 460.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo-N-(4-chlorobenzyl)-7-methyl-4-oxo-4,7-dlhydrofuro[2,3-b]-pyridine-5-carboxamide (Example 79, 0.593 g) was suspended in a mixture of triethylamine (15 mL) and DMF (3 mL). CuI (0.029 g), Pd(PPh3)2Cl2 (0.105 g), and then 1-phenyl-3-butyn-1-ol (0.36 mL) were added. The reaction mixture was stirred at room temperature for 20 min and then was partitioned between CH2Cl2 (50 mL) and water (50 mL). The aqueous layer was separated and extracted with CH2Cl2 (3×50 mL). The combined organic layers were washed with a sat. aq. ammonium chloride solution (100 mL), dried (MgSO4), filtered and concentrated in vacuo. The resulting solid was purified by column chromatography (CH2Cl2/methanol; 99/1, 98/2) followed by recrystallization from methanol to yield 0.275 g of the title compound as a yellow solid. Physical characteristics. M.p. 202-203° C. (dec); 1H NMR (400 MHz, DMSO-d6) δ 10.50, 8.58, 7.44-7.25, 7.15, 5.73, 4.85-4.81, 4.55, 3.91, 2.89; MS (ESI+) m/z 461 (M+H)+.